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Compound of Interest

Compound Name: Avadomide

Cat. No.: B1662804

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance for the safe handling and disposal of Avadomide
(also known as CC-122), a novel cereblon-modulating agent with potent immunomodulatory
and antineoplastic activities.[1][2] Due to its cytotoxic and immunomodulatory properties, strict
adherence to the following procedures is critical to minimize exposure and ensure the safety of
all laboratory personnel. The primary adverse event of concern observed in clinical studies is
neutropenia (a reduction in a type of white blood cell).[3][4]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the primary barriers against exposure to Avadomide.
Personnel must be trained in the correct procedures for donning and doffing PPE to prevent
contamination.[1]

Table 1: Required Personal Protective Equipment for Handling Avadomide
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PPE Component

Specification

Purpose

Chemotherapy-tested nitrile
gloves (meeting ASTM D6978-

Prevents skin contact and

absorption. The outer glove

Gloves should be removed
05 standard).[5] Double ) ) )
o ) immediately after handling the
gloving is required. _ _
compound or in case of a spill.
Disposable, solid-front, back-
closing gown made of a low-
permeability fabric (e.g., )
Protects skin and personal
Gown polyethylene-coated

polypropylene). Must have
long sleeves with tight-fitting

elastic or knit cuffs.[6]

clothing from contamination.

Eye Protection

Chemical splash goggles or a
full-face shield.[5][6]

Protects eyes from splashes

and aerosols.

Respiratory Protection

An N95 or higher-level
respirator should be used
when handling the powdered
form of Avadomide or when
there is a risk of aerosol

generation.[6]

Prevents inhalation of the

compound.

Sleeve Covers

Impermeable sleeve covers
can provide additional
protection and reduce gown

contamination.[7]

Enhances protection of the

arms.

Operational Plan for Handling Avadomide

2.1. Preparation and Handling Area

 All handling of powdered Avadomide and preparation of solutions must be conducted in a

designated area, within a certified Class Il Type B2 Biological Safety Cabinet (BSC) or a

containment ventilated enclosure (CVE) that is externally vented.
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e The work surface of the BSC or CVE should be covered with a disposable, plastic-backed
absorbent pad. This pad should be discarded as cytotoxic waste after each use or in the
event of a spill.[8]

2.2. Step-by-Step Handling Procedure

e Preparation: Before starting, ensure all necessary materials (reagents, consumables, waste
bags) are inside the BSC or CVE to minimize traffic in and out of the containment area.

e Donning PPE: Follow the correct sequence for putting on PPE before entering the
designated handling area. A detailed workflow is provided in the diagram below.

e Weighing and Reconstituting:
o Handle the powdered form of Avadomide with extreme care to avoid generating dust.

o When reconstituting, slowly add the solvent to the vial containing the powder to minimize
aerosolization.

o Labeling: All containers with Avadomide must be clearly labeled with the compound name,
concentration, date, and a "Cytotoxic Hazard" warning symbol.

e Transport: When transporting Avadomide solutions, use a sealed, secondary container that
is leak-proof and shatter-resistant.

Disposal Plan

All waste generated from the handling of Avadomide is considered cytotoxic waste and must
be disposed of according to institutional and local regulations.

Table 2: Avadomide Waste Disposal Procedures
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Waste Type Disposal Container Procedure

Needles, syringes, and other
Puncture-resistant, leak-proof contaminated sharps must be
Sharps sharps container with a placed directly into the
"Cytotoxic" label. designated sharps container

without recapping.

) Gloves, gowns, absorbent
Leak-proof, sealable plastic )
) pads, and other contaminated
) bags or containers clearly ) )
Solid Waste ] disposable materials. These
labeled as "Cytotoxic Waste."

[9]

bags should be sealed before
removal from the BSC or CVE.

] Unused solutions or
Designated, sealed, and ) o
o contaminated liquids. Do not
Liquid Waste labeled hazardous waste )
) pour Avadomide waste down
container. _
the drain.

Emergency Procedures

4.1. Spills
o Small Spills (within a BSC/CVE):
o Use a chemotherapy spill kit to absorb the spill.

o Wipe the area with a suitable deactivating agent (if available and validated) followed by a
cleaning agent.

o Dispose of all cleanup materials as cytotoxic waste.
o Large Spills (outside of a BSC/CVE):
o Evacuate and secure the area to prevent entry.

o Alert the appropriate safety personnel.
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o Cleanup should only be performed by trained personnel wearing appropriate PPE,
including respiratory protection.

4.2. Personal Exposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.

o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.

 Inhalation: Move to fresh air immediately.

o Seek immediate medical attention after any exposure and report the incident to your
supervisor and occupational health services.

Experimental Protocols and Visualizations
Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the logical workflow for donning and doffing PPE when
handling Avadomide. Adhering to the correct sequence is crucial to prevent cross-
contamination.

Doffing PPE (Taking Off)

Outer Gloves & Sleeve Covers | Gown P Eye Protection P Respiratory Protection #| Inner Gloves

Donning PPE (Putting On)

Inner Gloves P Gown

y

y

Outer Gloves P Sleeve Covers P Respiratory Protection

Eye Protection

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for Handling Avadomide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling of Avadomide: A Guide for Laboratory
Personnel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662804#personal-protective-equipment-for-
handling-avadomide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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